Cas no 1368872-92-7 (Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-)

Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-, is a fluorinated aromatic compound featuring both a benzylic alcohol and an aminoethyl functional group. Its unique structure, combining electron-withdrawing fluorine substituents with a reactive amine moiety, makes it a versatile intermediate in organic synthesis and pharmaceutical applications. The difluoro substitution enhances stability and influences electronic properties, while the aminoethyl side chain provides a handle for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where its balanced lipophilicity and reactivity can be leveraged for drug design. Its synthetic utility and potential for selective modifications make it a useful building block in medicinal chemistry and material science.
Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- structure
1368872-92-7 structure
Product Name:Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-
CAS No:1368872-92-7
MF:C9H11F2NO
MW:187.186549425125
CID:5281475
Update Time:2025-10-28

Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-
    • Inchi: 1S/C9H11F2NO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3,8,13H,4-5,12H2
    • InChI Key: PYANLDSJESQNCL-UHFFFAOYSA-N
    • SMILES: C(C1C(=CC=CC=1F)F)(O)CCN

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Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- Related Literature

Additional information on Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-

Research Briefing on Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- (CAS: 1368872-92-7)

In recent years, the compound Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- (CAS: 1368872-92-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both amino and fluoro substituents on the benzene ring enhances its reactivity and binding affinity, making it a valuable candidate for drug development.

Recent studies have focused on the synthesis and optimization of Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-, aiming to improve its pharmacokinetic properties and therapeutic efficacy. Advanced techniques such as high-throughput screening and computational modeling have been employed to explore its interactions with biological targets. Preliminary results indicate that this compound exhibits strong inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Further investigations into the mechanism of action of Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- have revealed its ability to modulate key signaling pathways. For instance, it has been shown to interfere with the NF-κB pathway, which plays a critical role in immune responses and inflammation. These findings are supported by in vitro and in vivo studies, demonstrating significant reductions in pro-inflammatory cytokine levels upon treatment with this compound.

In addition to its anti-inflammatory properties, Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- has also been explored for its potential in oncology. Research indicates that it may act as a selective inhibitor of certain kinases that are overexpressed in cancer cells. This selective inhibition could pave the way for targeted therapies with reduced side effects compared to conventional chemotherapy.

The safety profile of Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- has been evaluated in preclinical studies, with results suggesting a favorable toxicity profile at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in humans. Researchers are also investigating the possibility of formulating this compound into various drug delivery systems to enhance its bioavailability and stability.

In conclusion, Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- (CAS: 1368872-92-7) represents a promising candidate for therapeutic development, particularly in the areas of inflammation and oncology. Ongoing research efforts are focused on optimizing its chemical properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline. The findings to date underscore the potential of this compound to address unmet medical needs and contribute to the advancement of precision medicine.

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